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Compound of Interest

Compound Name: Morusin

Cat. No.: B207952 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Morusin, a prenylated flavonoid predominantly isolated from the root bark of plants of the

Morus genus (mulberry), has emerged as a compound of significant interest in pharmacological

research. Its complex chemical structure underpins a diverse range of biological activities,

including notable anticancer, anti-inflammatory, and antioxidant properties. This technical guide

provides an in-depth overview of morusin's chemical characteristics, physicochemical

properties, and its multifaceted biological effects, with a focus on the underlying molecular

mechanisms and relevant experimental methodologies.

Chemical Structure and Identification
Morusin is characterized by a flavone backbone substituted with multiple hydroxyl groups and

two isoprenoid units. This unique structure contributes to its biological activity and

physicochemical properties.
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Identifier Value

IUPAC Name

2-(2,4-dihydroxyphenyl)-5-hydroxy-8,8-dimethyl-

3-(3-methylbut-2-enyl)pyrano[2,3-h]chromen-4-

one[1]

Molecular Formula C₂₅H₂₄O₆[1]

Molecular Weight 420.45 g/mol [2]

CAS Number 62596-29-6[2]

SMILES String
CC(=CCC1=C(C(=O)C2=C(C=C3C(=C2O)OC(

C)(C)C=C3)O1)C4=CC(=C(C=C4)O)O)C

Physicochemical Properties
The physicochemical properties of morusin are crucial for its handling, formulation, and

pharmacokinetic profile. It is a solid substance with limited aqueous solubility.

Property Value Source

Melting Point 214 - 216 °C [2]

Solubility

Low water solubility. Soluble in

organic solvents such as

DMSO, methanol, and ethanol.

[3]

XLogP3-AA 5.5 [2]

Hydrogen Bond Donor Count 3 [2]

Hydrogen Bond Acceptor

Count
6 [2]

Stability

Sensitive to light and heat;

degrades under prolonged

basic conditions.

[3]
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Biological Activities and Pharmacological
Properties
Morusin exhibits a broad spectrum of pharmacological activities, which have been

demonstrated in numerous in vitro and in vivo studies. The half-maximal inhibitory

concentration (IC₅₀) values are key indicators of its potency.

Anticancer Activity
Morusin has demonstrated significant cytotoxic effects against a variety of cancer cell lines

through the induction of apoptosis and inhibition of proliferation.

Cell Line Cancer Type IC₅₀ (µM) Reference

A375 Melanoma 4.634 [4]

MV3 Melanoma 9.7 [4]

MCF-7 Breast Cancer 3.4 (24h), 7.88 (72h) [5]

A-549 Lung Cancer 3.1 [5]

HeLa Cervical Cancer 0.64 [5]

Anti-inflammatory Activity
Morusin modulates key inflammatory pathways, leading to a reduction in pro-inflammatory

mediators.

Assay Cell Line IC₅₀ (µM) Reference

Nitric Oxide (NO)

Production

RAW 264.7

Macrophages
10.6 [1]

Cyclooxygenase

(COX) and

Lipoxygenase (LOX)

Inhibition

- > 100 [1][5]
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Antioxidant Activity
Morusin's antioxidant capacity has been evaluated using various assays, although its activity

can be influenced by its structural features.

Assay IC₅₀ Reference

DPPH Radical Scavenging 1819.83 ± 144.53 µM [6]

ABTS Radical Scavenging 297.83 ± 7.27 µM [6]

Signaling Pathways Modulated by Morusin
Morusin exerts its biological effects by targeting multiple intracellular signaling pathways that

are often dysregulated in disease states.

PI3K/Akt/mTOR Pathway
The Phosphatidylinositol 3-kinase (PI3K)/Akt/mammalian target of rapamycin (mTOR) pathway

is a critical regulator of cell growth, proliferation, and survival. Morusin has been shown to

inhibit this pathway, contributing to its anticancer effects.
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Morusin inhibits the PI3K/Akt/mTOR signaling pathway.

MAPK/ERK Pathway
The Mitogen-Activated Protein Kinase (MAPK)/Extracellular signal-regulated kinase (ERK)

pathway is involved in cell proliferation, differentiation, and apoptosis. Morusin can modulate

this pathway to induce anticancer effects.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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